Correlation of interfacial tension with density and dielectric constant for binary systems containing water and an organic component†
New Journal of Chemistry Pub Date: 2023-10-30 DOI: 10.1039/D3NJ04861F
Abstract
This work proposes a semi-empirical equation for estimating liquid–liquid interfacial tension (γow) of the systems containing water and an organic component by measuring the basic physical quantities (εr and ρ). The equation can estimate interfacial tension data for binary systems containing organic compounds with different chemical functions in equilibrium with water. The average absolute deviation (AAD) and the average relative deviation (ARD) of 41 binary systems obtained from this equation were 2.90 mN m−1 and 14.4%, respectively, being close to other predictive equations available in the literature. Overall, compared with the previous equations, the new equation provides a more convenient way to estimate γow and is more suitable for predicting the γow values range of 30 to 60 mN m−1.
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